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Compound of Interest

Compound Name: 4-Methylpyrazolidin-3-one

CAS No.: 10234-74-9

Cat. No.: B12928793

Get Quote

Executive Summary
4-Methylpyrazolidin-3-one (CAS: 10234-74-9) is a versatile nitrogenous heterocycle serving

as a critical scaffold in the synthesis of bioactive bicyclic systems, MurA/MurB enzyme

inhibitors, and CNS-active agents. Unlike its planar pyrazolone counterparts, this saturated

pyrazolidinone ring offers defined stereochemistry at the C4 position, making it an invaluable

chiral building block for fragment-based drug discovery (FBDD).[1]

This guide outlines the controlled synthesis of 4-methylpyrazolidin-3-one, its regioselective

functionalization, and its application in generating bicyclic hydrazines (e.g., pyrazolo[1,2-

a]pyridazines).[1]

Molecule Profile & Properties[1][2][3][4][5][6][7]
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Property Specification

IUPAC Name 4-Methylpyrazolidin-3-one

CAS Number 10234-74-9

Molecular Formula C₄H₈N₂O

Molecular Weight 100.12 g/mol

Appearance
Viscous oil (free base) or White crystalline solid

(HCl salt)

Solubility
Soluble in water, ethanol, DMSO; Sparingly

soluble in ether.[2]

Stability
Free base is oxidation-sensitive (air). Store as

HCl salt under Argon.

Key Functionality
1,2-Dinucleophile (N1/N2), C4-Chiral Center,

Lactam Carbonyl

Synthesis Protocol: The Methacrylate Route
Objective: Synthesize 4-methylpyrazolidin-3-one via the condensation of hydrazine hydrate

and methyl methacrylate. Mechanism: Michael addition followed by cyclization. Criticality:

Using methyl methacrylate (rather than crotonate) ensures the methyl group is positioned at C4

rather than C5.

Reagents & Equipment
Precursor A: Methyl Methacrylate (99%, stabilized).[1]

Reagent B: Hydrazine Hydrate (80% or 100%).[1]

Solvent: Ethanol (Absolute).[1]

Catalyst: Sodium Ethoxide (21% wt in Ethanol) - Optional, accelerates cyclization.[1]

Equipment: 3-Neck Round Bottom Flask, Reflux Condenser, N2 Line, Rotary Evaporator.[1]
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Step-by-Step Methodology
Setup: Purge a 500 mL 3-neck flask with Nitrogen. Add Hydrazine Hydrate (1.1 eq, 55 mmol)

and Ethanol (100 mL). Cool to 0°C.

Addition: Dropwise add Methyl Methacrylate (1.0 eq, 50 mmol) over 30 minutes.

Note: The reaction is exothermic. Maintain internal temperature <10°C to favor the Michael

addition over direct hydrazide formation.

Cyclization:

Allow the mixture to warm to room temperature (RT) and stir for 1 hour.

Heat to reflux (78°C) for 4–6 hours.

QC Check: Monitor by TLC (MeOH:DCM 1:9).[1] The starting ester spot should disappear.

Workup (Free Base):

Concentrate the reaction mixture under reduced pressure to remove ethanol and excess

hydrazine.

The residue is often a viscous oil.

Salt Formation (Recommended):

Dissolve the crude oil in a minimum amount of dry Ethanol.

Add 4M HCl in Dioxane (1.1 eq) dropwise at 0°C.

Precipitate forms immediately. Filter and wash with cold diethyl ether.

Yield: Typically 65–75% as the HCl salt.

Reaction Diagram
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Precursors

Methyl Methacrylate
(CH2=C(Me)COOMe)

Michael Adduct
(Linear Hydrazino Ester)

0°C, EtOH
Michael Addition

Hydrazine Hydrate
(N2H4·H2O)

4-Methylpyrazolidin-3-one
(Cyclic)

Reflux, -MeOH
Cyclization Fig 1: Regioselective synthesis of 4-methyl isomer via Michael Addition.

Click to download full resolution via product page

Functionalization & Pharmaceutical Applications
The 4-methylpyrazolidin-3-one scaffold is a "privileged structure" capable of divergent

synthesis.

N-Alkylation & Regioselectivity
The molecule possesses two nucleophilic nitrogens:

N1 (Amide-like): Less nucleophilic, usually requires deprotonation (NaH/DMF).[1]

N2 (Amine-like): More nucleophilic, reacts readily with alkyl halides or aldehydes.[1]

Protocol for N2-Functionalization (Reductive Amination):

Dissolve 4-methylpyrazolidin-3-one (1 eq) in DCE.

Add Aryl Aldehyde (1.0 eq) and NaBH(OAc)₃ (1.5 eq).[1]

Stir at RT for 12h.

Result: Selective N2-benzyl derivatives (common in CNS active analogs).

Synthesis of Bicyclic Pyrazolo-Pyridazines
Reacting the scaffold with 1,3-dihalides or succinic anhydride derivatives yields bicyclic

systems found in antibacterial agents (MurA inhibitors).
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Workflow:

Acylation: React with succinic anhydride

Open chain acid.

Ring Closure: Heat with Ac₂O or Polyphosphoric Acid (PPA).[1]

Product: 2-methyl-dihydro-1H-pyrazolo[1,2-a]pyridazine-5,8-dione.

Biological Mechanism: MurA Inhibition
Pyrazolidinone derivatives act as dual inhibitors of MurA and MurB (enzymes in bacterial cell

wall biosynthesis).[1][3] They mimic the transition state of the phosphoenolpyruvate (PEP)

transfer.

Divergent Applications

4-Methylpyrazolidin-3-one
Scaffold

MurA/MurB Inhibition
(Antibacterial)

 N-Aryl derivatization

CNS Modulation
(Dopamine/Serotonin uptake)

 Bicyclic fusion

Herbicidal Activity
(PPO Inhibition)

 4-Cl-Phenyl addition

Fig 2: Pharmacological divergence of the pyrazolidinone scaffold.
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Analytical Quality Control
To ensure the integrity of the intermediate for pharmaceutical use, the following QC parameters

are mandatory.
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Test Method Acceptance Criteria

Identity ¹H-NMR (DMSO-d₆)

Doublet at ~1.1 ppm (CH₃),

Multiplets at 2.5–3.5 ppm (Ring

protons).

Purity HPLC (C18, H₂O/MeCN) > 98.0% (Area)

Regio-Isomer ¹³C-NMR

Confirm Methyl shift consistent

with C4 (approx 12-15 ppm) vs

C5.

Water Content Karl Fischer
< 0.5% (Critical for subsequent

anhydrous reactions)

Safety & Handling (MSDS Highlights)
Hazards: Pyrazolidinones are potential skin sensitizers. Hydrazine residues are

carcinogenic.

Storage: Hygroscopic. Store at -20°C under Argon/Nitrogen.

Disposal: Incineration in a chemical combustor equipped with a scrubber (NOx generation).

[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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